Cas no 76685-81-9 (Trichothec-9-en-4-ol, 12,13-epoxy-, (2Z,4E,6S,7R)-6,7-dihydroxy-2,4-octadienoate, (4β)- (9CI))
76685-81-9 structure
Product Name:Trichothec-9-en-4-ol, 12,13-epoxy-, (2Z,4E,6S,7R)-6,7-dihydroxy-2,4-octadienoate, (4β)- (9CI)
CAS No:76685-81-9
MF:C23H32O6
MW:404.503g/molg/mol
CID:578811
PubChem ID:122706732
Update Time:2024-03-01
Trichothec-9-en-4-ol, 12,13-epoxy-, (2Z,4E,6S,7R)-6,7-dihydroxy-2,4-octadienoate, (4β)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Trichothec-9-en-4-ol,12,13-epoxy-, (2Z,4E,6S,7R)-6,7-dihydroxy-2,4-octadienoate, (4b)- (9CI)
- Spiro[2,5-methano-1-benzoxepin-10,2'-oxirane], trichothec-9-en-4-ol deriv.
- Trichodermadienediol B
- Trichothec-9-en-4-ol,12,13-epoxy-, 6,7-dihydroxy-2,4-octadienoate, [4b(2Z,4E,6S,7R)]-
- S0INM7NK85
- Trichodermadienediol-b
- CID 122706732
- Trichothec-9-en-4-ol, 12,13-epoxy-, (2Z,4E,6S,7R)-6,7-dihydroxy-2,4-octadienoate, (4β)- (9CI)
- TRICHOTHEC-9-EN-4-OL, 12,13-EPOXY-, (2Z,4E,6S,7R)-6,7-DIHYDROXY-2,4-OCTADIENOATE, (4.BETA.)-
- Trichothec-9-en-4-ol, 12,13-epoxy-, (2Z,4E,6S,7R)-6,7-dihydroxy-2,4-octadienoate, (4beta)-
- 76685-81-9
- UNII-S0INM7NK85
- [4beta(2Z,4E,6S,7S)]-12,13-Epoxy-trichothec-9-en-4-ol 6,7-dihydroxy-2,4-octadienoate
- Trichodermadienediol A
- [4beta(2Z,4E,6S,7R)]-12,13-Epoxytrichothec-9-en-4-ol 6,7-dihydroxy-2,4-octadienoate
-
- Inchi: 1S/C23H32O6/c1-14-9-10-21(3)17(11-14)28-19-12-18(22(21,4)23(19)13-27-23)29-20(26)8-6-5-7-16(25)15(2)24/h5-8,11,15-19,24-25H,9-10,12-13H2,1-4H3/b7-5+,8-6-/t15-,16+,17-,18-,19-,21+,22-,23+/m1/s1
- InChI Key: MUIQEOKJENXWJC-VCOALUCWSA-N
- SMILES: O1C[C@]21[C@H]1C[C@H]([C@]2(C)[C@@]2(C)CCC(C)=C[C@H]2O1)OC(/C=C\C=C\[C@@H]([C@@H](C)O)O)=O
Computed Properties
- Exact Mass: 404.22
- Monoisotopic Mass: 404.22
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 771
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.5
- XLogP3: 1.8
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 561.2±50.0 °C(Predicted)
- pka: 13.81±0.20(Predicted)
Trichothec-9-en-4-ol, 12,13-epoxy-, (2Z,4E,6S,7R)-6,7-dihydroxy-2,4-octadienoate, (4β)- (9CI) Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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